1-benzyl-5-methyl-1H-imidazole-4-carboxylic acid

• CAS RN: 215523-31-2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 1-benzyl-5-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C12H12N2O2/c1-9-11(12(15)16)13-8-14(9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key: HUGZJTRIKWMRAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1CC2=CC=CC=C2)C(=O)O

Description

“1-benzyl-5-methyl-1H-imidazole-4-carboxylic acid” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole derivatives can be synthesized from 1,2-diketones and urotropine in the presence of ammonium acetate. A NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives enables a straightforward and high-yielding synthesis of 1,4-diaryl-1H-imidazoles.

Synthesis routes and methods

Procedure details

Part A: To a magnetically stirred solution of ethyl N-benzyl-5-methyl-1H-imidazole-4-carboxylate (8.4 gram, 0.0345 mol) in methanol (200 ml) was slowly added a solution of KOH (7.3 gram, 85% grade, 0.110 mol) and the resulting mixture was heated at 80° C. for 2 hours. The solution was cooled to room temperature and concentrated HCl (9.2 ml) was subsequently added. The formed precipitate was collected by filtration to give N-benzyl-5-methyl-1H-imidazole-4-carboxylic acid (6.77 gram, 91% yield). Melting point: 292° C. (decomposition).